N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide

• IUPAC Name: N-(7-oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C12H19NO2/c1-2-11(14)13-9-10-7-12(8-10)3-5-15-6-4-12/h2,10H,1,3-9H2,(H,13,14)
• InChI Key: DFNWOLZJOXJLTM-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1CC2(C1)CCOCC2
• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol

Description

N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide, also known as NSPMP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. NSPMP is a spirocyclic amide that has a unique structure and possesses interesting properties.

Scientific Research Applications

N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide has shown potential applications in various fields of scientific research. One of the major applications of N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide is in the field of drug discovery. N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide has been shown to have inhibitory effects on various enzymes such as acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. These enzymes are involved in various diseases such as Alzheimer's disease, glaucoma, and cancer. N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide has also been shown to have antibacterial and antifungal properties.

Mechanism of Action

The mechanism of action of N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide is not fully understood. However, it is believed that N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide inhibits the activity of enzymes by binding to their active sites. N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide has also been shown to have membrane-disrupting properties, which may be responsible for its antibacterial and antifungal activities.
Biochemical and Physiological Effects:
N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide inhibits the activity of acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide has also been shown to have antibacterial and antifungal properties. In vivo studies have shown that N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide has anticonvulsant and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide is its unique structure, which makes it a potential candidate for drug discovery. N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide has also been shown to have various biological activities, which makes it a versatile compound for scientific research. However, one of the limitations of N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are various future directions for N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide research. One of the major directions is the development of N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide-based drugs for the treatment of various diseases such as Alzheimer's disease, glaucoma, and cancer. Another direction is the investigation of the mechanism of action of N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide, which may provide insights into the development of new drugs. Further studies are also needed to investigate the pharmacokinetics and toxicity of N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide.
In conclusion, N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide has a unique structure and possesses interesting properties. N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide has shown potential applications in drug discovery, antibacterial and antifungal activities, and various biochemical and physiological effects. N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide has advantages and limitations for lab experiments, and there are various future directions for N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide research.

Synthesis Methods

The synthesis of N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide involves the reaction of 2-aminobut-2-enoic acid and 7-oxaspiro[3.5]nonane-2-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting N-(7-Oxaspiro[3.5]nonan-2-ylmethyl)prop-2-enamide is obtained in good yield and high purity.